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Compound of Interest

Compound Name: Sulfamonomethoxine-13C6

Cat. No.: B15555553

This technical guide provides comprehensive safety and technical information for
Sulfamonomethoxine-13C6, a stable isotope-labeled version of the sulfonamide antibiotic
Sulfamonomethoxine. This document is intended for researchers, scientists, and drug
development professionals.

Safety Data Sheet (SDS) Information

A specific Safety Data Sheet for Sulfamonomethoxine-13C6 is not readily available. The
following information is based on the Safety Data Sheet for the parent compound,
Sulfamonomethoxine, and should be used as a guideline for safe handling.

Hazard Identification

GHS Classification:

o Skin irritation (Category 2)[1][2]

o Eye irritation (Category 2A)[2]

o Skin sensitization (Category 1)[1]

» Specific target organ toxicity — single exposure (Category 3), Respiratory system][1]

Signal Word: Warning
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

First-Aid Measures

Exposure Route First-Aid Measures

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms occur.

Wash off immediately with plenty of soap and
. water for at least 15 minutes. Remove
Skin Contact ) . L
contaminated clothing. If skin irritation or rash

occurs, seek medical advice.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o L )

do. Continue rinsing. If eye irritation persists, get

medical advice.

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Seek medical attention if you feel

unwell.

Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing. Avoid dust formation and inhalation. Use
only in a well-ventilated area. Wash hands thoroughly after handling.
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Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is refrigerated (4°C). For long-term storage of solutions, -20°C or -80°C is

recommended.

Personal Protective Equipment

Protection Type

Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.

Skin Protection

Wear protective gloves and clothing to prevent

skin exposure.

Respiratory Protection

Use a NIOSH (US) or CEN (EU) approved

respirator if dust is generated.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Sulfamonomethoxine

and its 13C6 labeled variant.

Property Value Reference
Molecular Formula Cs13CeH12N403S

Molecular Weight 286.26 g/mol

Parent Compound MW 280.31 g/mol

White to off-white crystalline

Appearance
powder
Melting Point 203 - 206 °C
Boiling Point 513 °C
. Soluble in ethanol and
Solubility
methanol
Isotopic Enrichment >98%
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Toxicological Data

The toxicological data presented here is for the parent compound, Sulfamonomethoxine.

Test Type Species Route Value

Oral LD50 Rat Oral 10,000 mg/kg
Oral LD50 Mouse Oral 4680 mg/kg
Intraperitoneal LD50 Rat Intraperitoneal 2440 mg/kg
Intraperitoneal LD50 Mouse Intraperitoneal 865 mg/kg
Intravenous LD50 Mouse Intravenous 1010 mg/kg
Subcutaneous LD50 Rat Subcutaneous >7,000 mg/kg
Subcutaneous LD50 Mouse Subcutaneous >7,000 mg/kg

Data sourced from TOKU-E Safety Data Sheet.

Ecotoxicity Data

Organism Test Duration Endpoint Value
) EC50 (growth
Chlorella vulgaris 72 hours o 5.9 mg/L
inhibition)
. EC50 (growth
Isochrysis galbana 72 hours o 9.7 mg/L
inhibition)
Daphnia magna 48 hours LC50 (mortality) 48 mg/L
Daphnia similis 48 hours LC50 (mortality) 283 mg/L
Daphnia magna 21 days EC50 (reproduction) 14.9 mg/L
Daphnia similis 21 days EC50 (reproduction) 41.9 mg/L

Mechanism of Action
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Sulfamonomethoxine is a sulfonamide antibiotic that acts as a competitive inhibitor of the
enzyme dihydropteroate synthetase (DHPS). This enzyme is crucial for the synthesis of
dihydrofolic acid, a precursor to tetrahydrofolic acid (THF). THF is an essential cofactor in the
synthesis of purines, thymidine, and other amino acids. By blocking this pathway,
Sulfamonomethoxine prevents bacterial growth and replication.
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Mechanism of action of Sulfamonomethoxine.

Experimental Protocols
Pharmacokinetic Study in Plasma using LC-MS/MS

This protocol provides a framework for quantifying Sulfamonomethoxine in plasma samples
using Sulfamonomethoxine-13C6 as an internal standard.

Objective: To determine the pharmacokinetic profile of Sulfamonomethoxine in an animal
model.

Materials:

¢ Sulfamonomethoxine
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o Sulfamonomethoxine-13C6 (Internal Standard)
e LC-MS/MS system

e Plasma samples from test subjects

o Acetonitrile (ACN)

e Formic acid (FA)

e Water (LC-MS grade)

e Centrifuge

» Vortex mixer

Procedure:

e Preparation of Standards:

o Prepare stock solutions of Sulfamonomethoxine and Sulfamonomethoxine-13C6 in a
suitable solvent (e.g., methanol).

o Create a series of calibration standards by spiking blank plasma with known
concentrations of Sulfamonomethoxine.

o Prepare quality control (QC) samples at low, medium, and high concentrations.

o Sample Preparation (Protein Precipitation):

[e]

Aliquot 100 pL of plasma sample (unknown, standard, or QC) into a microcentrifuge tube.

o

Add 10 pL of the Sulfamonomethoxine-13C6 internal standard working solution.

[¢]

Add 300 L of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

o

[e]

Centrifuge at 12,000 rpm for 10 minutes at 4°C.
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o Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

e LC-MS/MS Analysis:

o Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 pL.

o Mass Spectrometry Conditions:

» |onization Mode: Electrospray lonization (ESI), Positive.

» Detection Mode: Multiple Reaction Monitoring (MRM).

= Monitor the specific precursor-to-product ion transitions for both Sulfamonomethoxine
and Sulfamonomethoxine-13C6.

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio (Analyte/Internal Standard)
against the concentration of the calibration standards.

o Determine the concentration of Sulfamonomethoxine in the unknown samples and QC
samples using the regression equation from the calibration curve.

o Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life).
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Sample Preparation

1. Plasma Sample (100 pL)

'

2. Add Internal Standard
(Sulfamonomethoxine-13C6)

'

3. Protein Precipitation
(Cold Acetonitrile)
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5. Centrifuge
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6. Collect Supernatant

Inject

lysis

8. Data Processing
(Peak Area Ratio)

l

9. Calibration Curve
Generation
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10. Quantification

Redults

11. Pharmacokinetic Parameters

(Cmax, Tmax, AUC, etc.)
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Workflow for pharmacokinetic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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